1-(4-(2-(3,4-dimethoxyphenyl)acetamido)benzyl)-N-(p-tolyl)-1H-imidazole-4-carboxamide

• IUPAC Name: 1-[[4-[[2-(3,4-dimethoxyphenyl)acetyl]amino]phenyl]methyl]-N-(4-methylphenyl)imidazole-4-carboxamide
• InChI: InChI=1S/C28H28N4O4/c1-19-4-9-23(10-5-19)31-28(34)24-17-32(18-29-24)16-20-6-11-22(12-7-20)30-27(33)15-21-8-13-25(35-2)26(14-21)36-3/h4-14,17-18H,15-16H2,1-3H3,(H,30,33)(H,31,34)
• InChI Key: HKNWBCUBRMFNPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CN(C=N2)CC3=CC=C(C=C3)NC(=O)CC4=CC(=C(C=C4)OC)OC
• Molecular Formula: C28H28N4O4
• Molecular Weight: 484.5 g/mol

Description

1-(4-(2-(3,4-dimethoxyphenyl)acetamido)benzyl)-N-(p-tolyl)-1H-imidazole-4-carboxamide is a useful research compound. Its molecular formula is C28H28N4O4 and its molecular weight is 484.556. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Researchers have developed methodologies for synthesizing compounds with structural similarities to "1-(4-(2-(3,4-dimethoxyphenyl)acetamido)benzyl)-N-(p-tolyl)-1H-imidazole-4-carboxamide," focusing on their synthesis, characterization, and the evaluation of their potential biological activities. For instance, Talupur, Satheesh, and Chandrasekhar (2021) detailed the synthesis of tetrazol-thiophene-carboxamides derivatives and their antimicrobial evaluation. These compounds were synthesized starting from dimethoxy benzylidine amino thiophene carboxamide, indicating the interest in dimethoxyphenyl compounds for biological applications (Talupur, Satheesh, & Chandrasekhar, 2021).

Antimicrobial Evaluation

The antimicrobial properties of synthesized compounds, including those structurally related to "1-(4-(2-(3,4-dimethoxyphenyl)acetamido)benzyl)-N-(p-tolyl)-1H-imidazole-4-carboxamide," have been a significant focus. Gouda, Berghot, El-Ghani, and Khalil (2010) explored the synthesis and antimicrobial activities of new thiazole and pyrazole derivatives based on a tetrahydrobenzothiophene moiety, demonstrating the potential for these compounds to serve as antimicrobial agents (Gouda, Berghot, El-Ghani, & Khalil, 2010).

Molecular Docking Studies

Molecular docking studies are crucial for understanding how synthetic compounds interact with biological targets. The study by Talupur et al. (2021) not only synthesized but also subjected their compounds to molecular docking studies, highlighting the scientific community's interest in predicting the interaction of novel compounds with biological molecules and potential antimicrobial activity (Talupur, Satheesh, & Chandrasekhar, 2021).